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Compound of Interest

Compound Name: (+)-2-Octylamine hydrochloride

CAS No.: 61289-25-6

Cat. No.: B12778346

Get Quote

Technical Guide: (+)-2-Octylamine Hydrochloride
Physical Properties, Synthesis, and Applications in Chiral Resolution

Executive Summary
(+)-2-Octylamine (also known as (S)-(+)-2-Aminooctane) is a critical chiral building block and

resolving agent in organic synthesis. While often supplied as the free base liquid, the

hydrochloride salt form is frequently generated in situ or isolated for stability during

pharmaceutical intermediate processing. This guide provides a comprehensive analysis of the

physicochemical properties of the (S)-enantiomer, its conversion to the hydrochloride salt, and

its primary application: the optical resolution of racemic acids.

Chemical Identity & Stereochemistry
The stereochemical designation is critical. The dextrorotatory (+) isomer of 2-octylamine

corresponds to the (S) configuration.
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Parameter Details

IUPAC Name (S)-Octan-2-amine hydrochloride

Common Name
(+)-2-Octylamine hydrochloride; (S)-2-

Aminooctane HCl

CAS Number (Free Base) 34566-04-6 (Specific for (S)-isomer)

CAS Number (Racemic)
693-16-3 (Free base), 142-95-0 (n-Octylamine

HCl - Note: Distinguish from linear isomer)

Molecular Formula C₈H₂₀ClN (Salt); C₈H₁₉N (Base)

Molecular Weight 165.70 g/mol (Salt); 129.25 g/mol (Base)

SMILES CKyN.Cl

Stereochemistry (S)-Configuration; (+)-Rotation

Physical & Thermodynamic Properties[3][4][5]
The following data consolidates experimental values for the commercially available free base

and the derived hydrochloride salt.

Table 1: Physicochemical Specifications
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Property
(S)-(+)-2-Octylamine (Free
Base)

(+)-2-Octylamine
Hydrochloride (Salt)

Physical State Colorless to pale yellow liquid
White crystalline solid

(Hygroscopic)

Melting Point -5 °C to -1 °C
~140–160 °C (Decomposes;

varies w/ hydration)

Boiling Point 164–166 °C (at 760 mmHg) N/A (Sublimes/Decomposes)

Density 0.771 g/mL (at 25 °C)
~1.05 g/cm³ (Estimated solid

density)

Refractive Index 1.423 N/A

Optical Rotation (neat) (c=2, EtOH)

Solubility
Miscible with EtOH, Ether;

Slightly soluble in

Soluble in

, EtOH; Insoluble in non-polar

solvents

pKa 10.65 (Conjugate acid) N/A

Critical Note on Salt Properties: The hydrochloride salt of secondary alkyl amines like 2-

octylamine is significantly more hygroscopic than linear analogues (e.g., n-octylamine HCl, mp

198°C). Precise melting points for the chiral salt often vary due to trace moisture absorption.

Application: Chiral Resolution Mechanism
The primary utility of (+)-2-Octylamine is the resolution of racemic acids (e.g., mandelic acid

derivatives, N-protected amino acids). The mechanism relies on the formation of
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diastereomeric salts, which possess distinct solubility profiles permitting separation by

fractional crystallization.

Diagram 1: Chiral Resolution Workflow
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Caption: Workflow for resolving racemic acids using (S)-(+)-2-Octylamine via diastereomeric

salt crystallization.
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Experimental Protocols
Protocol 1: Preparation of (+)-2-Octylamine
Hydrochloride
Objective: To convert the liquid free base into the stable solid hydrochloride salt for storage or

stoichiometry control.

Reagents:

(S)-(+)-2-Octylamine (Free Base): 12.9 g (100 mmol)

Hydrochloric acid (4M in Dioxane or Diethyl Ether): 30 mL (120 mmol)

Solvent: Anhydrous Diethyl Ether (100 mL)

Methodology:

Dissolution: Dissolve 12.9 g of (S)-(+)-2-Octylamine in 100 mL of anhydrous diethyl ether in a

250 mL round-bottom flask under nitrogen.

Acidification: Cool the solution to 0°C using an ice bath. Dropwise add 30 mL of 4M

HCl/Dioxane with vigorous stirring. A white precipitate will form immediately.

Precipitation: Continue stirring at 0°C for 30 minutes to ensure complete salt formation.

Filtration: Filter the white solid under vacuum (Buchner funnel).

Washing: Wash the filter cake with cold diethyl ether (2 x 20 mL) to remove excess acid and

impurities.

Drying: Dry the solid in a vacuum oven at 40°C for 4 hours.

Expected Yield: ~15.5 g (94%)

Storage: Store in a desiccator (hygroscopic).
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Protocol 2: Determination of Optical Purity (Specific
Rotation)
Objective: To validate the enantiomeric excess (ee) of the material.

Reagents:

Analyte: (+)-2-Octylamine Hydrochloride (from Protocol 1)

Solvent: Absolute Ethanol (Spectroscopic Grade)

Calculation:

Where:

= Observed rotation (degrees)

= Path length (dm)

= Concentration (g/mL)

Steps:

Prepare a solution of c = 0.02 g/mL (2 g/100 mL) in ethanol.

Zero the polarimeter with pure ethanol blank.

Fill the 1 dm (100 mm) polarimeter tube with the sample solution.

Measure rotation at 20°C using the Sodium D-line (589 nm).

Validation: The specific rotation should fall within +5.0° to +6.5°. If lower, recrystallize from

ethanol/ether.

Safety & Handling
Hazard Identification (GHS)[7]

Signal Word:DANGER
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Hazard Statements:

H314: Causes severe skin burns and eye damage (Free Base).

H302: Harmful if swallowed.

H335: May cause respiratory irritation.

H410: Very toxic to aquatic life with long-lasting effects.

Storage Requirements
Free Base: Store under inert atmosphere (Nitrogen/Argon) to prevent carbonate formation

from air (

absorption).

Hydrochloride Salt: Store in a tightly sealed container in a cool, dry place. Hygroscopic:

exposure to moisture will cause the salt to clump and degrade optical rotation accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12778346/docs#2-octylamine-hydrochloride-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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